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Compound of Interest

Compound Name: Bentazone-D7

Cat. No.: B157973

For researchers, scientists, and professionals in drug development, ensuring the safe handling
and disposal of chemical compounds is paramount. This guide provides essential, step-by-step
procedures for the proper disposal of Bentazone-D7, a deuterated analog of the herbicide
Bentazone. Adherence to these guidelines is critical for maintaining a safe laboratory
environment and complying with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle Bentazone-D7 with appropriate
care. Always consult the Safety Data Sheet (SDS) for detailed information.

Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and
face protection.[1][2]

e Ventilation: Use in a well-ventilated area to avoid inhalation of dust or vapors.

e Avoid Contact: Prevent contact with skin and eyes.[2] In case of contact, rinse the affected
area thoroughly with water for at least 15 minutes.

 Ingestion: If swallowed, rinse the mouth with water and seek immediate medical attention.
Do not induce vomiting.

Step-by-Step Disposal Protocol
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The disposal of Bentazone-D7 must be conducted in accordance with federal, state, and local

hazardous waste regulations. The Resource Conservation and Recovery Act (RCRA) provides

a framework for "cradle-to-grave" management of hazardous waste.

o Hazardous Waste Determination: The first step is to determine if the Bentazone-D7 waste is

considered hazardous. Based on its SDS, Bentazone is harmful if swallowed and causes
serious eye irritation, which may classify it as hazardous waste.

Segregation and Collection:

o Do not mix Bentazone-D7 waste with other chemical waste unless instructed to do so by
your institution's environmental health and safety (EHS) office.

o Collect waste in a designated, properly labeled, and sealed container. The container must
be in good condition and not leaking.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
chemical name (Bentazone-D7), concentration, and any other information required by your
institution.

Storage:

o Store the waste container in a designated, secure area away from incompatible materials.

o Keep the container tightly closed when not in use.

o The storage temperature for Bentazone-D7 is -20°C.

o Arrange for Disposal:

[e]

Contact your institution's EHS office or a licensed hazardous waste disposal contractor to
arrange for pickup and disposal.

[¢]

Provide them with the SDS and any other relevant information about the waste.

o

Hazardous waste must be transported by a licensed hazardous waste transporter to a
permitted treatment, storage, and disposal facility (TSDF).
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» Record Keeping: Maintain accurate records of the amount of Bentazone-D7 waste
generated and its disposal date. This is a requirement under RCRA for hazardous waste

generators.
Quantitative Data Summary
Parameter Value Reference
CAS Number 131842-77-8
Molecular Formula C10D7H5N203S
Molecular Weight 247.322 g/mol
Physical State Solid
Melting Point 137 -139°C
Water Solubility 0.5¢g/L
Storage Temperature -20°C

Experimental Protocols

This document focuses on the operational and disposal plans for Bentazone-D7. For detailed
experimental protocols involving this compound, please refer to your specific research and
development procedures.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Bentazone-D7.
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Bentazone-D7 Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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